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Compound of Interest

Compound Name: 1-Amino-2-naphthol hydrochloride

Cat. No.: B075536 Get Quote

An In-depth Technical Guide to 1-Amino-2-naphthol hydrochloride

This technical guide provides a comprehensive overview of 1-Amino-2-naphthol
hydrochloride, a significant chemical intermediate. The information is tailored for researchers,

scientists, and professionals in drug development, presenting key data, experimental protocols,

and a visual representation of its synthesis pathway.

Core Data Presentation
1-Amino-2-naphthol hydrochloride is a versatile organic compound with established

applications in chemical synthesis. Its fundamental properties are summarized below for easy

reference.
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Property Value

CAS Number 1198-27-2[1][2][3]

Molecular Formula C₁₀H₉NO·HCl[1] or C₁₀H₁₀ClNO[2][4]

Molecular Weight 195.65 g/mol [1][5]

Appearance Crystals, Lilac to light grey fluffy powder[6]

Melting Point 250 °C (decomposes)[6]

Solubility Slightly soluble in DMSO and Methanol[7]

SMILES String Cl.Nc1c(O)ccc2ccccc12

InChI Key DEKREBCFNLUULC-UHFFFAOYSA-N[2]

Molecular Structure
The molecular structure of 1-Amino-2-naphthol hydrochloride consists of a naphthalene core

substituted with an amino group at the 1-position and a hydroxyl group at the 2-position,

complexed with hydrogen chloride.

Experimental Protocols
The synthesis of 1-Amino-2-naphthol hydrochloride is well-documented, with several

established methods. Below are detailed protocols for its preparation.

Synthesis via Reduction of an Azo Dye (Orange II)
This method involves the reduction of the azo dye Orange II using stannous chloride.

Materials:

Orange II (sodium;4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]benzenesulfonate)

Tin

Concentrated Hydrochloric Acid
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Water

Procedure:

Dissolve 50 g of Orange II in 500 ml of boiling water.[8]

Separately, dissolve 65 g of tin in 375 ml of concentrated hydrochloric acid.[8]

Add the tin solution to the hot Orange II solution.[8]

Continue heating until the solution is decolorized, indicating the completion of the reduction.

[8]

Filter the hot solution quickly.[8]

Allow the filtrate to cool. 1-Amino-2-naphthol hydrochloride will crystallize as colorless

needles.[8]

Collect the crystals by filtration.[8]

Synthesis via Reduction of Nitroso-β-naphthol
An alternative route involves the reduction of nitroso-β-naphthol.

Materials:

Nitroso-β-naphthol

Sodium bisulfite

Sodium hydroxide

Sulfuric acid

Water

Procedure:

Prepare a solution of sodium bisulfite and sodium hydroxide in water.[9]
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Add nitroso-β-naphthol to this solution and stir until it is completely dissolved.[9]

Filter the solution to remove any tarry byproducts.[9]

Slowly add concentrated sulfuric acid to the filtrate while stirring vigorously.[9]

Protect the mixture from light and allow it to stand for the product to precipitate.[9]

Collect the precipitated 1-amino-2-naphthol-4-sulfonic acid.[9]

The hydrochloride salt can then be obtained by treatment with hydrochloric acid.[10]

Logical Relationship Diagram
The following diagram illustrates a generalized workflow for the synthesis of 1-Amino-2-
naphthol hydrochloride from a precursor azo dye.
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Caption: Synthesis workflow for 1-Amino-2-naphthol hydrochloride.

Applications in Research and Development
1-Amino-2-naphthol hydrochloride serves as a crucial intermediate in the synthesis of

various organic compounds. Its primary applications include:

Dye Synthesis: It is a precursor for the production of various azo dyes.[2][11]
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Photochromic Materials: It is used in the synthesis of photochromic spirooxazines.[6]

Pharmaceutical Research: The core structure of 1-amino-2-naphthol is found in compounds

with potential biological activities. Derivatives such as 1-amidoalkyl-2-naphthols and 1-

aminoalkyl-2-naphthols have been investigated for their antimicrobial properties.[12][13]

These compounds are synthesized through multicomponent reactions involving a naphthol,

an aldehyde, and an amine or amide.[12][13]

This guide provides foundational knowledge for the handling, synthesis, and application of 1-
Amino-2-naphthol hydrochloride in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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